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Compound of Interest

Compound Name: VU0463271

Cat. No.: B611754 Get Quote

Essential Safety and Handling Guide for VU0463271
This document provides immediate safety, handling, and disposal protocols for VU0463271, a

potent and selective antagonist of the neuronal-specific potassium-chloride cotransporter 2

(KCC2). All personnel must review this guide and the full Safety Data Sheet (SDS) before

handling this compound.

Chemical and Physical Properties

Property Value

Molecular Formula C19H18N4OS2

Molecular Weight 382.50 g/mol

CAS Number 1391737-01-1

Appearance Off-white to yellow solid

Purity ≥98% (HPLC)

Solubility Soluble in DMSO to 50 mM

Storage
Powder: -20°C for up to 3 years. Stock solution:

-80°C for up to 2 years, -20°C for up to 1 year.
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Hazard Identification and Precautionary Measures
While VU0463271 is shipped as a non-hazardous chemical, its full toxicological properties

have not been extensively studied. Therefore, it should be handled with caution, assuming it is

potentially hazardous.

Potential Hazards:

May cause skin and eye irritation upon direct contact.

May be harmful if swallowed or inhaled.

As a KCC2 antagonist, it can induce hyperexcitability and epileptiform discharges in

neuronal tissue.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A risk assessment should be conducted prior to any experiment involving VU0463271. The

following are minimum PPE requirements.

1. Engineering Controls:

Always handle the solid compound and concentrated stock solutions within a certified

chemical fume hood.
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Ensure a safety shower and eyewash station are readily accessible.

2. Personal Protective Equipment (PPE):

PPE Item Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile),

changed regularly and immediately if

contaminated.

Eye Protection
Safety glasses with side shields or safety

goggles.

Skin and Body Protection
A lab coat must be worn at all times. Ensure it is

fully buttoned.

Respiratory Protection

Generally not required when handling in a fume

hood. If weighing outside of a ventilated

enclosure, a NIOSH-approved respirator may be

necessary.
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Preparation

Handling

Experiment

Cleanup & Disposal

Don appropriate PPE

Prepare work area in chemical fume hood

Weigh solid VU0463271

Prepare stock solution (e.g., in DMSO)

Perform serial dilutions

Introduce compound to experimental system

Decontaminate surfaces

Segregate and label waste

Dispose of waste according to institutional guidelines

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling VU0463271.
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Disposal Plan
Proper disposal of VU0463271 and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.

1. Waste Segregation:

Solid Waste: Unused VU0463271 powder, contaminated weigh boats, and pipette tips should

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused stock solutions, experimental media containing VU0463271, and

solvent rinses should be collected in a separate, sealed, and clearly labeled hazardous liquid

waste container. Do not mix with other solvent waste unless permitted by your institution's

environmental health and safety (EHS) office.

Sharps Waste: Needles, syringes, or any other sharps contaminated with VU0463271 must

be disposed of in a designated sharps container.

2. Labeling and Storage:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"VU0463271," and the approximate concentration and quantity.

Store waste containers in a designated satellite accumulation area within the laboratory,

away from incompatible materials.

3. Final Disposal:

All waste must be disposed of through your institution's EHS-approved hazardous waste

management program. Do not pour any solutions containing VU0463271 down the drain.

Emergency Procedures
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Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. For large spills, contact

your institution's EHS team immediately.

To cite this document: BenchChem. [Personal protective equipment for handling
VU0463271]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611754#personal-protective-equipment-for-handling-
vu0463271]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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